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Application Notes and Protocols for Researchers

The 205Pb-205TI cosmochronometer is a powerful tool for investigating the formation and early
evolution of the solar system. Based on the electron capture decay of 205Pb to 205TI with a
half-life of approximately 17 million years, this isotopic system provides crucial insights into the
timeline of events in the nascent solar nebula, including nucleosynthesis in asymptotic giant
branch (AGB) stars and the formation of planetary bodies.[1][2][3] These application notes
provide a comprehensive overview and detailed protocols for researchers utilizing this
chronometer in meteorite studies.

Principle of the 205Pb-205TI Cosmochronometer

The 205Pb-205TI chronometer relies on the variation of the 205TI/203TI isotopic ratio as a
result of the in-situ decay of 205Pb. By measuring the isotopic compositions of lead and
thallium in meteoritic phases with different Pb/Tl ratios, a 205Pb-205TI isochron can be
constructed. The slope of this isochron is proportional to the initial 205Pb/204Pb ratio at the
time of the meteorite's formation, providing a high-resolution chronometer for early solar
system events.[4]

Recent advancements in mass spectrometry, particularly multicollector inductively coupled
plasma mass spectrometry (MC-ICP-MS), have enabled the high-precision measurements
required to resolve the subtle isotopic variations in meteorites.[1] The use of a 202Pb-205Ph
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double spike is crucial for correcting instrumental mass fractionation, thereby improving the
accuracy and precision of the measurements.[4]

Quantitative Data Summary

The following table summarizes key isotopic ratios and calculated values from meteorite
studies utilizing the 205Pb-205T| cosmochronometer. This data is essential for comparison and
for understanding the context of new measurements.

Measured

Meteorite Type Meteorite Name(s) 205Pb/204Pb Ratio = Reference
(initial)

IAB Iron Toluca, Canyon Diablo (7.4 +1.0) x 10-5 [1]

Visualizing the Processes

To better understand the underlying principles and experimental procedures, the following
diagrams illustrate the 205Pb decay scheme, the logical relationship of the cosmochronometer,
and a generalized experimental workflow.
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1. Meteorite Sample Selection
(e.g., Iron Meteorite)

2. Sample Preparation
- Leaching to remove terrestrial contamination
- Dissolution in acid

3. Double Spike Addition
(202Pb-205Pb)

4. Chemical Separation
- Anion exchange chromatography
- Isolate Pb and TI fractions

5. Isotopic Analysis
- MC-ICP-MS

6. Data Reduction & Age Calculation
- Mass bias correction
- Isochron regression

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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